Cas no 278600-23-0 (trichloropyrimidine-2-carbonitrile)

• Product Name: trichloropyrimidine-2-carbonitrile
• CAS No: 278600-23-0
• MF: C₅Cl₃N₃
• MW: 208.432597160339
• MDL: MFCD34168371
• CID: 5464265
• PubChem ID: 10703605
• Update Time: 2023-11-27

trichloropyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5,6-trichloro-pyrimidine-2-carbonitrile
• 4,5,6-trichloropyrimidine-2-carbonitrile
• trichloropyrimidine-2-carbonitrile
• Z4948206303
• 2-Pyrimidinecarbonitrile, 4,5,6-trichloro-

• MDL： MFCD34168371
• Inchi： 1S/C5Cl3N3/c6-3-4(7)10-2(1-9)11-5(3)8
• InChI Key： XGEJRWSZUQUEKB-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C#N)N=C1Cl)Cl

Computed Properties

• Exact Mass: 206.915780 g/mol
• Monoisotopic Mass: 206.915780 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.6
• Molecular Weight: 208.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines